2-Chloro-3-methoxy-5-nitropyridine
Cat. No. B1323517
M. Wt: 188.57 g/mol
InChI Key: XXGPBLSIXOYNEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:15][CH2:16][OH:17].[CH3:18][CH2:19][O:20][C:21](=[O:22])[CH3:23].[Cl:1][c:2]1[n:3][cH:4][c:5]([N+:10](=[O:11])[O-:12])[cH:6][c:7]1[O:8][CH3:9].[NH4+:13].[OH-:14]>>[c:2]1([NH2:13])[n:3][cH:4][c:5]([N+:10](=[O:11])[O-:12])[cH:6][c:7]1[O:8][CH3:9]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOC(C)=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cc([N+](=O)[O-])cnc1Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[NH4+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc([N+](=O)[O-])cnc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
